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Compound of Interest

Compound Name: Diethyl phthalimidomalonate

Cat. No.: B1346787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Diethyl
Phthalimidomalonate (CAS No. 5680-61-5). The information is compiled to ensure safe

laboratory practices and to provide a quick reference for researchers, scientists, and

professionals in drug development.

Chemical Identification and Physical Properties
Diethyl phthalimidomalonate is an organic compound characterized by a phthalimide moiety

and two ethyl ester groups attached to a malonate structure.[1] It is typically a white to off-white

crystalline solid.[1]

Table 1: Physical and Chemical Properties of Diethyl Phthalimidomalonate
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Property Value Source

Molecular Formula C₁₅H₁₅NO₆ PubChem[2], CymitQuimica[1]

Molecular Weight 305.28 g/mol PubChem[2]

Appearance
White to off-white crystalline

solid/powder

CymitQuimica[1],

ChemicalBook[3]

Melting Point 73-76 °C ChemicalBook[3]

Boiling Point (Predicted) 425.3 ± 35.0 °C ChemicalBook[3]

Density (Predicted) 1.340 ± 0.06 g/cm³ ChemicalBook[3]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

CymitQuimica[1]

pKa (Predicted) 9.88 ± 0.20 ChemicalBook[3]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Diethyl Phthalimidomalonate is classified with the following hazards:

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Source: PubChem[2], ChemicalBook[3]
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Signal Word: Warning[2][3]

Hazard Pictogram:

alt text

(Exclamation Mark)[3]

Safety and Handling Precautions
Adherence to the following precautionary statements is crucial for the safe handling of Diethyl
Phthalimidomalonate.

Table 3: GHS Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P319
Get medical help if you feel

unwell.

P321

Specific treatment (see

supplemental first aid

instructions on this label).

P332+P317
If skin irritation occurs: Get

medical help.

P337+P317
If eye irritation persists: Get

medical help.
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P362+P364
Take off contaminated clothing

and wash it before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Source: PubChem[2], ChemicalBook[3]

Experimental Protocols and Workflows
While specific experimental protocols for toxicity studies are not publicly available, the following

workflows derived from safety data provide guidance for safe handling and emergency

procedures.

Personal Protective Equipment (PPE) Workflow

Handling Diethyl
Phthalimidomalonate

Wear Appropriate PPE

Protective Gloves
(e.g., Nitrile)

Safety Glasses with
Side-Shields or Goggles Lab Coat

Use in a well-ventilated area.
If dust is generated, use a

NIOSH-approved respirator.

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling Diethyl
Phthalimidomalonate.

First Aid Procedures for Exposure

Exposure Event

Skin Contact Eye Contact Inhalation

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing.

Move person to fresh air.
Keep comfortable for breathing.

Seek Medical Attention
if irritation or symptoms persist.

Click to download full resolution via product page

Caption: First aid workflow for different routes of exposure to Diethyl Phthalimidomalonate.

Fire-Fighting and Accidental Release Measures
Detailed fire-fighting and accidental release measures are not specified in the available search

results for Diethyl Phthalimidomalonate. For related compounds like Diethyl Malonate,

standard procedures for combustible liquids are recommended, such as using dry chemical,

CO₂, water spray, or alcohol-resistant foam for extinguishing fires.[4][5] For accidental releases,

it is generally advised to avoid dust formation, ensure adequate ventilation, and use personal

protective equipment.[6] Spills should be contained and collected with an inert absorbent

material.[4][5]

Storage and Disposal
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Storage: Store in a cool, dry, and well-ventilated area.[4][5] Keep the container tightly closed

and store locked up.[2]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4] It should be disposed of at an approved waste disposal plant.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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